3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H16N4O/c1-7-9(15)12-10(14-13-7)11-8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H2,11,12,14,15)
• InChI Key: SKEAEJWGGXEMOQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NNC(=NC1=O)NC2CCCCC2

Description

3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one, also known as CCT137690, is a small molecule inhibitor that has shown promising results in scientific research.

Mechanism of Action

3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one inhibits the activity of the enzyme CDK9, which is involved in the regulation of gene transcription. CDK9 plays a crucial role in the transcriptional elongation process by phosphorylating RNA polymerase II. 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one binds to the ATP-binding site of CDK9, preventing its activity and thereby inhibiting gene transcription (5).
Biochemical and Physiological Effects
3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells (6). In addition, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been found to inhibit the expression of cytokines and chemokines, which are involved in the immune response (7). Furthermore, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been found to reduce the production of HCV in infected cells (3).

Advantages and Limitations for Lab Experiments

3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to have potent inhibitory activity against CDK9, making it a useful tool for studying the role of CDK9 in gene transcription. However, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one also has some limitations. It has been found to have off-target effects on other CDKs, which could complicate the interpretation of experimental results (8).

Future Directions

There are several future directions for the study of 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one. One potential direction is to investigate its potential as a therapeutic agent for autoimmune diseases. Another direction is to explore its antiviral activity against other viruses besides HCV. Furthermore, further research is needed to understand the off-target effects of 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one and to develop more specific CDK9 inhibitors.
Conclusion
In conclusion, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one is a small molecule inhibitor that has shown promising results in scientific research. It has potential as a therapeutic agent for cancer, autoimmune diseases, and viral infections. Further research is needed to fully understand its mechanism of action and to develop more specific CDK9 inhibitors.

Synthesis Methods

3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis of 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been described in detail in scientific literature (1). The process involves the reaction of 4-chloro-3,5-dimethylphenol with cyclohexylamine, followed by the reaction of the resulting product with 2-amino-4-methylpyridine. The final step involves the reaction of the intermediate product with cyanogen bromide to yield 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one.

Scientific Research Applications

3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been shown to have potential as a therapeutic agent in various scientific research studies. It has been found to inhibit the growth of cancer cells in vitro and in vivo (2). In addition, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been shown to have antiviral activity against the hepatitis C virus (HCV) (3). Furthermore, 3-(cyclohexylamino)-6-methyl-2H-1,2,4-triazin-5-one has been found to inhibit the proliferation of T cells, which could be useful in the treatment of autoimmune diseases (4).